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Compound of Interest

Compound Name:
Tetramethylammonium

hydrogensulfate

Cat. No.: B1140689 Get Quote

Tetramethylammonium hydrogensulfate: A
Technical Guide for Researchers
This technical guide provides an in-depth overview of Tetramethylammonium
hydrogensulfate, a quaternary ammonium salt widely utilized in research and various

industrial applications. The document details its chemical identity, physical properties, and key

applications, with a focus on its utility for researchers, scientists, and professionals in drug

development.

Chemical Identification
Tetramethylammonium hydrogensulfate is a chemical compound primarily used as an ion-

pairing agent in chromatography and as a phase-transfer catalyst in organic synthesis. It is

available in both anhydrous and hydrated forms.
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Identifier Anhydrous Form Monohydrate Form

CAS Number 80526-82-5[1][2][3][4][5] 207738-07-6[6], 103812-00-6

Molecular Formula C4H13NO4S[1][3][4][5] C4H15NO5S[7]

Linear Formula (CH3)4N(HSO4) (CH3)4N(HSO4) · H2O

Synonyms

Tetramethylammonium

bisulfate, TMAHS, N,N,N-

trimethylmethanaminium

sulfate[1][3]

Tetramethylammonium

hydrogensulfate hydrate[6]

Physicochemical Properties
The physical and chemical properties of Tetramethylammonium hydrogensulfate are

summarized below. These properties are crucial for its application in laboratory and industrial

settings.

Property Value (Anhydrous)
Value
(Monohydrate)

Reference

Molecular Weight 171.22 g/mol 189.23 g/mol [1][2][7]

Appearance

White to off-white

crystalline

powder/solid

Almost white

powder/crystals
[2][3][4][6][8]

Melting Point 290 - 297 °C 292 - 295 °C [2][3]

Solubility Soluble in water Highly soluble in water [3][5][6]

Hydrogen Bond Donor

Count
1 - [1]

Hydrogen Bond

Acceptor Count
4 - [1]

Key Applications in Research and Development
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Tetramethylammonium hydrogensulfate is a versatile reagent with several applications in

scientific research and pharmaceutical development.

Ion-Pair Chromatography: It is widely used as an ion-pairing agent in reverse-phase high-

performance liquid chromatography (HPLC).[2][4] It is added to the mobile phase to enhance

the retention and separation of ionic and highly polar analytes by forming neutral ion pairs

with the sample ions. This is particularly crucial for the analysis of pharmaceuticals and

biomolecules.[2]

Phase-Transfer Catalysis: In organic synthesis, it functions as a phase-transfer catalyst

(PTC), facilitating reactions between reactants located in different immiscible phases (e.g.,

aqueous and organic).[6] This enhances reaction rates and yields, making it valuable for the

synthesis of complex organic molecules.[6]

Pharmaceutical Development: The compound aids in drug formulation by improving the

solubility and stability of active pharmaceutical ingredients (APIs).[2]

Biotechnology: In protein purification processes, it can help to stabilize proteins and reduce

non-specific interactions, leading to higher purity samples.[2]

Material Science and Electrochemistry: It is used in the synthesis of ionic liquids, which have

applications in electrochemistry and catalysis.[2][6]

Experimental Protocols and Methodologies
While specific experimental protocols are highly dependent on the particular application, this

section outlines the general methodology for the use of Tetramethylammonium
hydrogensulfate in its most common applications.

a) General Protocol for Ion-Pair Chromatography

The use of Tetramethylammonium hydrogensulfate as an ion-pairing agent in HPLC

typically involves its addition to the aqueous component of the mobile phase.

Reagent Preparation: Prepare a stock solution of Tetramethylammonium hydrogensulfate
in the aqueous portion of the mobile phase (e.g., water or buffer) at a concentration typically

ranging from 5 mM to 50 mM.
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Mobile Phase Preparation: Add the required volume of the ion-pair reagent stock solution to

the final mobile phase mixture. The pH of the mobile phase should be adjusted to ensure

that both the analyte and the ion-pairing agent are in their ionized forms.

System Equilibration: Before injecting the sample, the HPLC column must be thoroughly

equilibrated with the mobile phase containing the ion-pairing agent. This ensures a stable

baseline and reproducible retention times.

Sample Analysis: Inject the sample and run the chromatographic separation. The

concentration of the ion-pairing agent and the pH of the mobile phase can be optimized to

achieve the desired separation.

Column Washing: After analysis, it is critical to wash the column extensively with a mobile

phase free of the ion-pairing agent to prevent reagent precipitation and column degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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